Cas no 1212837-37-0 ((3R)-3-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (3R)-3-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1212837-37-0
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 5596228
• PubChem ID: 165500580
• Update Time: 2025-06-08

(3R)-3-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL
• Benzenepropanol, γ-amino-2-chloro-5-(trifluoromethyl)-, (γR)-
• 1212837-37-0
• EN300-1164058
• (3R)-3-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol

• Inchi： 1S/C10H11ClF3NO/c11-8-2-1-6(10(12,13)14)5-7(8)9(15)3-4-16/h1-2,5,9,16H,3-4,15H2/t9-/m1/s1
• InChI Key： BOXAGQRQQFAANV-SECBINFHSA-N
• SMILES： C(O)C[C@@H](N)C1=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 318.7±37.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)

Additional information on (3R)-3-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of (3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1212837-37-0)

(3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1212837-37-0) is a chiral organic compound featuring a unique structural framework that combines an amino group, a chloro-substituted phenyl ring, and a trifluoromethyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable candidate for drug discovery.

In recent years, the demand for fluorinated compounds like (3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its role as an intermediate for synthesizing chiral drugs, given its stereospecific configuration. The compound's CAS No. 1212837-37-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge scientific studies.

One of the most discussed topics in the context of (3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol is its potential in targeted therapy. The trifluoromethyl group is known to improve binding affinity to biological targets, a feature highly sought after in the development of small-molecule inhibitors. Additionally, the compound's chirality is critical for enantioselective synthesis, a hot topic in green chemistry and sustainable drug manufacturing.

From a synthetic perspective, CAS No. 1212837-37-0 is often explored for its reactivity in cross-coupling reactions and asymmetric hydrogenation. These methodologies align with the growing trend toward atom-efficient and catalysis-driven processes. The compound's versatility also makes it a subject of interest in high-throughput screening platforms, where it is evaluated for novel pharmacological activities.

Environmental and regulatory considerations are another area where (3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol is scrutinized. While not classified as hazardous, its chloro and trifluoromethyl substituents necessitate careful handling to ensure compliance with REACH and other global chemical regulations. This aspect is increasingly important to manufacturers and researchers aiming for eco-friendly practices.

In summary, (3R)-3-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1212837-37-0) represents a multifaceted compound with broad applications in life sciences and material innovation. Its structural features and synthetic utility continue to inspire advancements in precision medicine and sustainable chemistry, positioning it as a key player in modern scientific research.